Cas no 2228786-66-9 (2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid
• CAS No: 2228786-66-9
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 6417575
• PubChem ID: 165797331
• Update Time: 2025-05-19

2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid
• EN300-1973030
• 2228786-66-9

• Inchi： 1S/C8H6ClF2NO3/c1-15-6-4(2-3-5(9)12-6)8(10,11)7(13)14/h2-3H,1H3,(H,13,14)
• InChI Key： SEJSSFIYJJJMDX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 237.0004271g/mol
• Monoisotopic Mass: 237.0004271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(6-Chloro-2-Methoxypyridin-3-yl)-2,2-Difluoroacetic Acid (CAS No. 2228786-66-9)

2-(6-Chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid (CAS No. 2228786-66-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroacetic acid moiety and chloro-methoxypyridine backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a pyridine ring substituted with a chloro group at the 6-position and a methoxy group at the 2-position, linked to a difluoroacetic acid functional group. This configuration imparts distinct physicochemical properties, making it valuable for applications in drug discovery and material science.

The growing interest in fluorinated compounds like 2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid stems from their enhanced metabolic stability and bioavailability, which are pivotal in modern medicinal chemistry. Researchers frequently explore its potential as a building block for kinase inhibitors and antibacterial agents, aligning with current trends in targeting resistant pathogens and cancer therapies. The compound's CAS No. 2228786-66-9 is often searched in databases such as PubChem and Reaxys, reflecting its relevance in high-impact studies.

From a synthetic perspective, the preparation of 2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid involves multi-step organic transformations, including halogenation, etherification, and carboxylic acid functionalization. Its difluoro substitution pattern is particularly noteworthy, as it mimics the electronic effects of a carbonyl group while offering superior steric and metabolic properties. This attribute has led to its incorporation into protease inhibitors and enzyme modulators, addressing key challenges in drug design.

In agrochemical applications, derivatives of 2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid have shown promise as herbicides and pesticides, leveraging the chloropyridine scaffold's ability to disrupt plant metabolic pathways. The compound's lipophilicity and hydrogen-bonding capacity enhance its interaction with biological targets, a feature increasingly exploited in sustainable crop protection solutions. Industry professionals frequently inquire about its synthetic protocols and commercial availability, underscoring its practical utility.

Analytical characterization of CAS No. 2228786-66-9 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. The compound's stability under various pH conditions and thermal profiles is a recurring topic in forums and research publications, highlighting its adaptability in industrial processes. Furthermore, its compatibility with green chemistry principles aligns with the global push for environmentally benign synthetic routes.

As the demand for fluorine-containing pharmaceuticals surges, 2-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluoroacetic acid remains a focal point for innovation. Its role in structure-activity relationship (SAR) studies and lead optimization exemplifies the intersection of synthetic chemistry and biological efficacy. Future research directions may explore its utility in bioconjugation and prodrug development, further expanding its industrial and therapeutic footprint.